Cas no 2091296-88-5 (methyl 2-{8-chloro-1,2,4triazolo4,3-apyrazin-3-yl}acetate)

• Product Name: methyl 2-{8-chloro-1,2,4triazolo4,3-apyrazin-3-yl}acetate
• CAS No: 2091296-88-5
• MF: C₈H₇ClN₄O₂
• MW: 226.619779825211
• CID: 5617093
• PubChem ID: 131502882
• Update Time: 2025-07-17

methyl 2-{8-chloro-1,2,4triazolo4,3-apyrazin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{8-chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}acetate
• EN300-29172381
• 2091296-88-5
• methyl 2-{8-chloro-1,2,4triazolo4,3-apyrazin-3-yl}acetate

• Inchi： 1S/C8H7ClN4O2/c1-15-6(14)4-5-11-12-8-7(9)10-2-3-13(5)8/h2-3H,4H2,1H3
• InChI Key： KMAOVFSVIYLFEF-UHFFFAOYSA-N
• SMILES： ClC1C2=NN=C(CC(=O)OC)N2C=CN=1

Computed Properties

• Exact Mass: 226.0257532g/mol
• Monoisotopic Mass: 226.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.4Ų

Additional information on methyl 2-{8-chloro-1,2,4triazolo4,3-apyrazin-3-yl}acetate

Methyl 2-{8-chloro-1,2,4triazolo[4,3-a]pyrazin-3-yl}acetate (CAS No. 2091296-88-5): A Comprehensive Overview

Methyl 2-{8-chloro-1,2,4triazolo[4,3-a]pyrazin-3-yl}acetate, identified by its CAS number 2091296-88-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of triazolopyrazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of methyl 2-{8-chloro-1,2,4triazolo[4,3-a]pyrazin-3-yl}acetate features a complex heterocyclic system consisting of a pyrazine ring fused with a triazole ring. The presence of a chloro substituent at the 8-position of the triazolopyrazine core enhances its reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry. The acetate moiety at the 2-position introduces a polar functional group that can influence solubility and metabolic stability, which are critical factors in pharmaceutical design.

In recent years, there has been growing interest in triazolopyrazine derivatives due to their demonstrated efficacy in various biological assays. Studies have shown that these compounds exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of nitrogen atoms in the triazolopyrazine scaffold allows for interactions with biological targets such as enzymes and receptors, making these molecules promising candidates for further investigation.

One of the most compelling aspects of methyl 2-{8-chloro-1,2,4triazolo[4,3-a]pyrazin-3-yl}acetate is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to develop novel analogs with enhanced binding affinity and improved pharmacokinetic profiles. For instance, modifications to the chloro substituent or the acetate group can fine-tune the compound's properties to achieve desired biological effects.

Recent advancements in computational chemistry have further facilitated the design and optimization of triazolopyrazine derivatives. Molecular modeling techniques allow scientists to predict the binding modes of these compounds with target proteins, enabling rational drug design. This approach has been particularly useful in identifying lead compounds for further development in oncology and inflammatory diseases.

The synthesis of methyl 2-{8-chloro-1,2,4triazolo[4,3-a]pyrazin-3-yl}acetate involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include cyclization reactions to form the triazolopyrazine core followed by functional group transformations to introduce the chloro and acetate moieties. The synthesis often requires careful control of reaction conditions to ensure high yields and purity.

In conclusion, methyl 2-{8-chloro-1,2,4triazolo[4,3-a]pyrazin-3-yl}acetate (CAS No. 2091296-88-5) represents a fascinating example of how structural complexity can be harnessed to develop biologically active molecules. Its unique heterocyclic framework and functionalizable groups make it a valuable tool in pharmaceutical research. As our understanding of its chemical properties and biological activities continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.